Cas no 1007583-54-1 (Methyl 2-amino-4,4,4-trifluorobutanoate hydrochloride)

• Product Name: Methyl 2-amino-4,4,4-trifluorobutanoate hydrochloride
• CAS No: 1007583-54-1
• MF: C₅H₉ClF₃NO₂
• MW: 207.578671216965
• CID: 2855916
• PubChem ID: 44717559
• Update Time: 2025-10-25

Methyl 2-amino-4,4,4-trifluorobutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4,4,4-trifluorobutanoate hydrochloride
• methyl 2-amino-4,4,4-trifluorobutanoate;hydrochloride
• 4,4,4-Trifluoro-alpha-homoalanine methyl ester hydrochloride
• SBB093922
• AT27602
• methyl 2-amino-4,4,4-trifluorobutanoate, chloride
• METHYL 2-AMINO-4,4,4-TRIFLUOROBUTANOATE HCL
• Z1694636426
• 2-Amino-4,4,4-trifluoro-butyric acid methyl ester hydrochloride

• Inchi： 1S/C5H8F3NO2.ClH/c1-11-4(10)3(9)2-5(6,7)8;/h3H,2,9H2,1H3;1H
• InChI Key： LGGNXCVKSJMQRV-UHFFFAOYSA-N
• SMILES： Cl.FC(CC(C(=O)OC)N)(F)F

Computed Properties

• Exact Mass: 207.027
• Monoisotopic Mass: 207.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Experimental Properties

• PSA: 52.32000
• LogP: 1.94140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-4,4,4-trifluorobutanoate hydrochloride

Comprehensive Overview of Methyl 2-amino-4,4,4-trifluorobutanoate hydrochloride (CAS No. 1007583-54-1)

Methyl 2-amino-4,4,4-trifluorobutanoate hydrochloride (CAS No. 1007583-54-1) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and ester functionality, is widely utilized as a building block in the synthesis of bioactive molecules. Its unique structural features, including the amino and hydrochloride moieties, make it a versatile intermediate for drug discovery and development.

In recent years, the demand for fluorinated compounds like Methyl 2-amino-4,4,4-trifluorobutanoate hydrochloride has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role in designing protease inhibitors and kinase modulators, which are critical in treating diseases such as cancer and viral infections. The compound's CAS No. 1007583-54-1 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

From a synthetic perspective, Methyl 2-amino-4,4,4-trifluorobutanoate hydrochloride is synthesized through multi-step organic reactions, often involving esterification and amination processes. Its trifluoromethyl group is a key structural motif that contributes to the lipophilicity and electronic properties of the molecule, making it valuable for optimizing drug candidates. The compound's hydrochloride salt form ensures improved solubility and stability, which are essential for laboratory and industrial applications.

The compound's relevance extends to green chemistry initiatives, where researchers explore eco-friendly synthesis routes to minimize environmental impact. Questions like "How to synthesize Methyl 2-amino-4,4,4-trifluorobutanoate hydrochloride sustainably?" or "What are the alternatives to traditional fluorination methods?" are increasingly common in academic and industrial forums. These discussions highlight the intersection of innovation and sustainability in modern chemical research.

In analytical chemistry, Methyl 2-amino-4,4,4-trifluorobutanoate hydrochloride is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and purity assessment, which are crucial for its application in high-value research. The compound's CAS No. 1007583-54-1 serves as a unique identifier in regulatory and safety documentation, facilitating its global trade and use.

Beyond pharmaceuticals, Methyl 2-amino-4,4,4-trifluorobutanoate hydrochloride finds applications in material science, particularly in the development of fluorinated polymers and coatings. Its ability to impart chemical resistance and durability makes it a candidate for advanced materials. Searches for "fluorinated building blocks for materials" or "applications of trifluoromethyl compounds" often lead to this compound as a case study.

As the scientific community continues to explore the potential of fluorinated amino acid derivatives, Methyl 2-amino-4,4,4-trifluorobutanoate hydrochloride remains a focal point for innovation. Its combination of reactivity, stability, and versatility ensures its prominence in both academic and industrial settings. Future research may uncover new applications, further solidifying its role in advancing science and technology.